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Introduction

YE120 is a potent and selective agonist for the G protein-coupled receptor 35 (GPR35).[1]
GPR35 is an orphan receptor that is increasingly recognized for its role in various physiological
and pathological processes, including inflammation, cancer, and metabolic diseases. As a
research tool, YE120 allows for the investigation of GPR35 signaling and its downstream
cellular effects. These application notes provide detailed protocols for the use of YE120 in
common cell culture experiments.

Mechanism of Action

YE120 activates GPR35, which can couple to multiple G protein subtypes, including Gai/o and
Gal12/13, as well as recruit B-arrestin. This activation can initiate a cascade of downstream
signaling events, including the modulation of second messengers like CAMP and intracellular
calcium, and the activation of signaling pathways such as the ERK/MAPK and YAP/TAZ
pathways.[2][3][4] The specific signaling outcome can be cell-type dependent.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Culture Experiments]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1684258#how-to-use-ye120-in-cell-culture-
experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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